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Compound of Interest

Compound Name: tin-122

Cat. No.: B576531

For researchers, scientists, and drug development professionals engaged in high-precision
isotopic analysis of tin (Sn), particularly the 122Sn isotope, the selection of appropriate certified
reference materials (CRMs) is paramount for ensuring data accuracy, comparability, and
traceability. This guide provides an objective comparison of available CRMs and related
materials, supported by experimental data and detailed analytical protocols.

Comparison of Tin Isotopic Reference Materials

The selection of a suitable reference material depends on the specific application, required
isotopic enrichment, and the analytical methodology employed. While a universally recognized
international standard for tin isotopes is not yet established, several materials are widely used
for quality control and calibration.[1]
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nce

Enriched 122Sn
Isotopic
Standard

Enriched Isotope

Solution

VHG Labs (via
distributors like

Fisher Scientific)

10 pg/mL Snin
2% HNOs with
trace HF,

enriched in 122Sn.

Certificate of
Analysis (COA)
documents
certified isotopic

abundances.[2]

Tin-122 (122Sn)

Enriched Isotope

Material

National Isotope
Development
Center (NIDC)

Available in
various chemical
forms: Chloride,
Metal Powder,
Metal Solid,
Oxide. Isotopic
enrichment of
90-92 atom % for
12235n.[3]

Product
specifications
detail the level of
isotopic
enrichment.[4][3]

Single Element

National Institute

High-purity tin
standard
solution. While

not isotopically

Long-term
reproducibility
studies show an
intermediate
precision (2s) of
+0.021%o. for o122/

1185n when using

NIST SRM of Standards and  enriched in 12Sn, ]
Standard o a double spike
3161a ) Technology it is widely used )
Solution for correction.[5]
(NIST) as a reference ]
Isotopic
for natural N
] ) composition has
isotopic _
N been extensively
composition. _
documented in
research
literature.[5][6]
IARM-91D Leaded Bronze Analytical A solid bronze Isotopic
Alloy Reference reference composition has
Materials material. Not a been determined
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International pure tin by MC-ICP-MS,
(ARMI) standard, but with an analytical
used for uncertainty (2s)
validating of approximately
analytical 0.005%0/amu.[6]
procedures for [7]
tin isotopic
analysis in
complex
matrices.

Studies have
shown it to be
isotopically
identical to other
high-purity tin

Often used as an ]
solutions under

in-house or o
) o optimized
Johnson-Matthey  High-Purity Tin laboratory ]
) Johnson Matthey o instrumental
Puratronic Sn Metal calibration

_ conditions, with
standard for tin
_ _ _ an external
isotopic analysis. o
reproducibility of
0.000017 (2 s.d.)
for the 122Sn/

1165 ratio at 150
ppb.[8]

Experimental Protocols

Precise and accurate determination of tin isotopic ratios, including that of 122Sn, is
predominantly carried out using Multi-Collector Inductively Coupled Plasma Mass Spectrometry
(MC-ICP-MS). The following is a detailed methodology adapted from established research
protocols.[6][7]

Sample Preparation

¢ Dissolution:
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o Pure Tin Metals and Solutions: Samples are typically dissolved in hydrochloric acid (HCI).

o Bronze Alloys (e.g., IARM-91D): Dissolution is achieved using a mixture of acids, such as
HCI and nitric acid (HNOs3).

o Complex Matrices: For materials like bronze, purification of tin from the sample matrix is
necessary to avoid isobaric interferences.[6][7]

o Matrix Separation (for complex samples):

o Anion-exchange chromatography is a common method to isolate tin from other elements
present in the sample matrix.[6][7]

« Internal Standard Spiking:

o To correct for instrumental mass bias, an internal standard of a different element with a
similar mass range, such as antimony (Sb), is added to the purified tin solution.[6][7][9]

MC-ICP-MS Analysis

 Instrumentation: A high-resolution multi-collector inductively coupled plasma mass
spectrometer is used for the analysis.

 Instrumental Mass Bias Correction: The instrumental mass fractionation is corrected using
the added internal standard (e.g., Sb) and an empirical regression method.[6][7] This
involves monitoring the isotopic ratios of the internal standard and applying a correction
factor to the measured tin isotope ratios.

o Data Acquisition: Data is typically acquired in static mode, with simultaneous measurement
of the ion beams of the different tin isotopes and the internal standard on multiple Faraday
collectors.

o Data Reporting: Tin isotopic compositions are often reported in delta (d) notation,
representing the deviation of an isotope ratio in a sample from that of a reference standard in
parts per thousand (%o).[1] For example, §124/120Gn,

Visualizing the Analytical Workflow
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The following diagrams illustrate the key experimental workflows for tin isotopic analysis.
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Caption: General experimental workflow for tin isotopic analysis.
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Caption: Logical flow of internal standard mass bias correction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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